Cas no 1187171-30-7 (2-Methyl-4-(4-propylbenzoyl)pyridine)
2-Methyl-4-(4-propylbenzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-4-(4-propylbenzoyl)pyridine
- (2-Methylpyridin-4-yl)(4-propylphenyl)methanone
-
- Inchi: 1S/C16H17NO/c1-3-4-13-5-7-14(8-6-13)16(18)15-9-10-17-12(2)11-15/h5-11H,3-4H2,1-2H3
- InChI Key: GCISETYPIADKNT-UHFFFAOYSA-N
- SMILES: O=C(C1C=CN=C(C)C=1)C1C=CC(=CC=1)CCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 268
- Topological Polar Surface Area: 30
2-Methyl-4-(4-propylbenzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203488-1g |
2-Methyl-4-(4-propylbenzoyl)pyridine |
1187171-30-7 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 203488-2g |
2-Methyl-4-(4-propylbenzoyl)pyridine |
1187171-30-7 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 203488-5g |
2-Methyl-4-(4-propylbenzoyl)pyridine |
1187171-30-7 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1781973-1g |
(2-Methylpyridin-4-yl)(4-propylphenyl)methanone |
1187171-30-7 | 97% | 1g |
¥15288.00 | 2024-08-09 |
2-Methyl-4-(4-propylbenzoyl)pyridine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-Methyl-4-(4-propylbenzoyl)pyridine
Comprehensive Overview of 2-Methyl-4-(4-propylbenzoyl)pyridine (CAS 1187171-30-7)
2-Methyl-4-(4-propylbenzoyl)pyridine, identified by the unique chemical identifier CAS 1187171-30-7, is a structurally complex organic compound that has garnered significant attention in modern chemical and pharmaceutical research. This molecule features a pyridine ring substituted with a methyl group at the C2 position and a 4-propylbenzoyl moiety at the C4 position. The combination of these functional groups imparts unique physicochemical properties, making it a versatile scaffold for drug discovery, material science, and catalytic applications. Recent advancements in synthetic methodologies and computational modeling have further expanded its potential as a lead compound in targeted therapeutic development.
The structural framework of 2-Methyl-4-(4-propylbenzoyl)pyridine is characterized by its aromaticity and electron distribution patterns. The pyridine ring, with its nitrogen atom at the C3 position, exhibits electron-withdrawing effects that influence reactivity and hydrogen bonding capabilities. The 4-propylbenzoyl substituent introduces additional steric bulk and hydrophobicity, which can modulate interactions with biological targets or organic matrices. These features are critical in optimizing molecular recognition processes, particularly in enzyme-substrate interactions or ligand-receptor binding events.
Synthetic approaches to produce CAS 1187171-30-7 have evolved significantly over the past decade. Traditional methods often involved multistep reactions such as Friedel-Crafts acylation followed by selective alkylation or coupling reactions. However, recent studies published in journals like *Organic Letters* (2023) highlight the use of transition-metal-catalyzed cross-coupling strategies, including palladium-mediated Buchwald-Hartwig aminations, to achieve higher yields and regioselectivity. These advancements align with green chemistry principles by reducing solvent usage and minimizing byproduct formation.
In terms of biological activity, preliminary investigations suggest that compounds structurally related to 2-Methyl-4-(4-propylbenzoyl)pyridine exhibit promising pharmacological profiles. For instance, a 2023 study in *Journal of Medicinal Chemistry* demonstrated that analogous pyridine derivatives with similar substitution patterns showed enhanced inhibition of histone deacetylases (HDACs), enzymes implicated in cancer progression and neurodegenerative diseases. While direct data on CAS 1187171-30-7 is still emerging, computational docking simulations predict favorable interactions with key metabolic enzymes such as cytochrome P450 isoforms.
The compound's potential extends beyond pharmaceutical applications into materials science. Researchers at the University of Tokyo (Nature Communications, 2023) explored pyridine-based frameworks for organic photovoltaic materials, noting that substituents like propyl groups can fine-tune charge transport properties through π-conjugation effects. This suggests that CAS 1187171-30-7 could serve as a building block for next-generation optoelectronic devices or luminescent sensors.
Analytical characterization techniques play a pivotal role in understanding the behavior of this compound. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts for aromatic protons and aliphatic methyl/propyl groups, while mass spectrometry confirms its molecular ion peak at [M+H]+. X-ray crystallography studies further elucidate intermolecular hydrogen bonding networks formed between pyridine nitrogens and adjacent oxygen atoms from the benzoyl group—a feature potentially relevant to crystallization behavior and solid-state stability.
Eco-toxicological assessments are essential for evaluating environmental compatibility before industrial deployment. Early-stage bioassays indicate low acute toxicity toward aquatic organisms when compared to similar aromatic compounds; however, comprehensive life cycle analyses remain ongoing to ensure sustainable utilization across application domains.
The market landscape for compounds like CAS 1187171-30-7 reflects growing demand from both academic institutions conducting drug discovery programs and private enterprises developing specialty chemicals. Suppliers emphasize rigorous quality control measures through HPLC purity analysis (>95%) and certificate-of-analysis documentation to meet regulatory standards across industries ranging from biotechnology to renewable energy.
Ongoing research directions include exploring asymmetric synthesis routes to access enantiomerically pure forms of this compound—critical for pharmaceutical applications where stereochemistry directly impacts efficacy profiles. Additionally, collaborative efforts between chemists and AI researchers aim to predict novel derivatives using machine learning models trained on large-scale reaction databases containing millions of known transformations involving pyridine scaffolds.
In summary, 2-Methyl-4-(4-propylbenzoyl)pyridine represents an exciting intersection between fundamental organic chemistry principles and cutting-edge technological innovations. Its multifaceted utility positions it as both an important intermediate in synthetic pathways and a candidate platform for future breakthroughs across diverse scientific disciplines—from precision medicine development to advanced material design.
1187171-30-7 (2-Methyl-4-(4-propylbenzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)